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Compound of Interest

Compound Name: 5-(4-Acetylphenyl)-picolinic acid

CAS No.: 1242339-04-3

Cat. No.: B6336865

Get Quote

Executive Safety Directive
Do not treat this compound as general trash. While 5-(4-Acetylphenyl)-picolinic acid (CAS:

1242339-04-3) is not typically classified as a P-listed (acutely toxic) or U-listed (toxic) waste

under specific RCRA listings, it acts as a chemical irritant and an organic acid. Unregulated

disposal poses environmental risks due to potential metal chelation properties inherent to

picolinic acid derivatives and pH alteration in water systems.

Immediate Action Required:

Segregation: Isolate from oxidizers and bases.

Labeling: Tag as "Hazardous Waste - Solid - Organic Acid."

Disposal Method: High-temperature incineration via a licensed hazardous waste contractor.
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Understanding the molecular behavior of this compound is the first step in safe disposal. The

picolinic acid moiety provides a chelating site (N-donor and O-donor), while the acetylphenyl

group increases lipophilicity compared to the parent acid.

Parameter Specification
Causality / Relevance to
Disposal

Chemical Name
5-(4-Acetylphenyl)-picolinic

acid

Defines the waste stream

category.[1][2][3]

CAS Number 1242339-04-3
Primary identifier for waste

manifests.

Molecular Formula C₁₄H₁₁NO₃
High carbon content confirms

suitability for incineration.

Functional Groups
Pyridine, Carboxylic Acid,

Ketone

Acidic: Incompatible with

bases/cyanides.Ketone/Organi

c: Flammable burden in fire.

GHS Classification Warning (Irritant)

H315, H319, H335: Requires

PPE (Gloves, Goggles,

N95/Fume Hood) during

handling.

Physical State Solid (Powder)
Dust generation is a primary

inhalation risk during transfer.

Regulatory Waste Characterization (RCRA Context)
Note: Regulations cited are based on US EPA standards (40 CFR). International users must

cross-reference local laws (e.g., EU Waste Framework Directive).

This compound falls under the "Cradle-to-Grave" management system. Although not explicitly

listed by name in 40 CFR § 261.33, it must be characterized by the generator:

Characteristic of Corrosivity (D002):

Solid: Not applicable by definition, but treated as acidic.
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Aqueous Solution: If pH

2, it is D002 hazardous waste.

Toxicity Characteristic (D0xx):

Unless contaminated with heavy metals (Arsenic, Cadmium, etc.) during synthesis, it

generally passes TCLP.

Generator Status:

Classify as Non-Regulated Chemical Wasteonly if confirmed non-hazardous by local EHS.

However, the Best Management Practice (BMP) for research chemicals with sparse tox

data is to manage them as Hazardous Organic Waste.

Step-by-Step Disposal Protocols
Scenario A: Disposal of Pure Solid (Excess Reagent)
Trust Protocol: Do not bulk with general trash. The dust is a respiratory irritant.

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) or glass jar with

a screw-top lid.

Transfer:

Perform inside a chemical fume hood.

Use a disposable spatula to minimize cross-contamination.

Labeling:

Affix a hazardous waste tag immediately.

Constituents: "5-(4-Acetylphenyl)-picolinic acid".[4][5]

Hazard Checkbox: [x] Irritant [x] Acid.

Storage: Place in the Solid Organic Waste satellite accumulation area.
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Scenario B: Disposal of Reaction Mixtures (Liquids)
Causality: The acetyl group and pyridine ring are stable organics. They require thermal

destruction.

pH Check (The Self-Validating Step):

Dip a pH strip into the waste solution.

If pH < 2:[2] Neutralize slowly with dilute Sodium Bicarbonate (

) to pH 5-9 only if your facility requires neutral waste. Otherwise, segregate as Acidic
Organic Waste.

If pH > 10: Do not mix with the acid stream (exothermic risk).

Solvent Segregation:

Halogenated (DCM, Chloroform): Pour into "Halogenated Waste" carboy.

Non-Halogenated (Methanol, Ethyl Acetate): Pour into "Non-Halogenated Waste" carboy.

Documentation: Record the estimated concentration of the picolinic acid derivative on the

carboy log sheet.

Scenario C: Contaminated Debris (Gloves, Weigh Boats)
Bagging: Place contaminated items in a clear, 4-mil polyethylene bag.

Sealing: Twist and tape the bag neck (Gooseneck seal).

Bin: Dispose of in the Dry Laboratory Debris bin (often a blue or gray drum), not regular

trash.

Waste Stream Segregation Logic
The following diagram illustrates the decision-making process for segregating this compound to

prevent incompatible mixing (e.g., creating gas by mixing acids with cyanides or sulfides).
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Figure 1: Decision logic for segregating picolinic acid derivative waste streams to ensure

chemical compatibility.

Emergency Spill Procedures
Pre-requisite: Ensure a "Dry Spill Kit" is available (contains absorbent pads, scoop, and bags).

Severity Volume Action Protocol

Minor < 5g (Solid)

1. Dampen a paper towel

(prevents dust).2. Wipe up

powder.3. Clean surface with

soap/water.4.[6][7] Dispose of

towels as Haz Waste

(Scenario C).

Major > 5g or Solution

1. Evacuate the immediate

area (dust risk).2.[2] Don PPE

(N95, double gloves).3. Cover

liquid spills with absorbent

pads.4. Sweep solids carefully

into a dustpan.5. Call EHS for

final clearance.

First Aid (Exposure):

Eye Contact: Rinse immediately with water for 15 minutes.[6][8] The acidic nature can cause

corneal damage.

Skin Contact: Wash with soap and water.[7][9] Remove contaminated clothing.[1][7][10]

References
National Center for Biotechnology Information (NCBI).PubChem Compound Summary for

Picolinic Acid Derivatives. (General Class Hazards). [Link]

US Environmental Protection Agency (EPA).Resource Conservation and Recovery Act

(RCRA) Orientation Manual 2014: Waste Identification. [Link]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14749~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2015:25:36~~2-Picolinic%20acid~~
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0488511.pdf
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/p63808
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14749~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2015:25:36~~2-Picolinic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AC131171000&countryCode=US&language=en
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0488511.pdf
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/pyridinedicarboxylic%20acid%20(2,6-).pdf
https://www.spectrumchemical.com/MSDS/P2061_AGHS.pdf
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0488511.pdf
https://www.tcichemicals.com/BE/en/sds/T2975_EU_6N.pdf
https://pubchem.ncbi.nlm.nih.gov/
https://www.epa.gov/hwgenerators/resource-conservation-and-recovery-act-rcra-orientation-manual-2014
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6336865?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Occupational Safety and Health Administration (OSHA).Hazard Communication Standard:

Safety Data Sheets. [Link]

American Chemical Society (ACS).Identifying and Evaluating Hazards in Research

Laboratories. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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